![molecular formula C10H16O3 B6185521 2-{7-oxaspiro[3.5]nonan-6-yl}acetic acid CAS No. 2624122-70-7](/img/no-structure.png)
2-{7-oxaspiro[3.5]nonan-6-yl}acetic acid
Description
“2-{7-oxaspiro[3.5]nonan-6-yl}acetic acid” is a chemical compound with the molecular formula C10H16O3 . It is a powder at room temperature . The IUPAC name for this compound is 2-(6-oxaspiro[3.5]nonan-7-yl)acetic acid .
Molecular Structure Analysis
The InChI code for “2-{7-oxaspiro[3.5]nonan-6-yl}acetic acid” is 1S/C10H16O3/c11-9(12)6-8-2-5-10(7-13-8)3-1-4-10/h8H,1-7H2,(H,11,12) . This code provides a detailed description of the molecule’s structure, including the number and arrangement of atoms.Physical And Chemical Properties Analysis
“2-{7-oxaspiro[3.5]nonan-6-yl}acetic acid” is a powder at room temperature . It has a molecular weight of 184.24 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-{7-oxaspiro[3.5]nonan-6-yl}acetic acid involves the spirocyclization of a suitable precursor followed by functionalization of the resulting spirocycle.", "Starting Materials": [ "6-bromoheptanoic acid", "2-bromoacetic acid", "Sodium hydride", "Triethylamine", "Diethyl malonate", "Ethyl acetoacetate", "Benzaldehyde", "Sodium borohydride", "Acetic anhydride", "Acetic acid", "Sodium acetate", "Methanol", "Ethanol", "Water" ], "Reaction": [ "Step 1: Synthesis of 7-oxaspiro[3.5]nonan-6-ol", "6-bromoheptanoic acid is reacted with sodium hydride and triethylamine in dry DMF to form the corresponding alkoxide. This is then reacted with diethyl malonate to form the ester. The ester is then hydrolyzed to the corresponding acid, which is then reduced with sodium borohydride to form the alcohol.", "Step 2: Synthesis of 7-oxaspiro[3.5]nonan-6-one", "7-oxaspiro[3.5]nonan-6-ol is oxidized with PCC to form the corresponding ketone.", "Step 3: Synthesis of 2-{7-oxaspiro[3.5]nonan-6-yl}acetic acid", "7-oxaspiro[3.5]nonan-6-one is reacted with ethyl acetoacetate and benzaldehyde in ethanol to form the corresponding spirocycle. The spirocycle is then hydrolyzed with sodium hydroxide to form the carboxylic acid. The carboxylic acid is then acetylated with acetic anhydride in the presence of sodium acetate to form the final product, 2-{7-oxaspiro[3.5]nonan-6-yl}acetic acid." ] } | |
CAS RN |
2624122-70-7 |
Product Name |
2-{7-oxaspiro[3.5]nonan-6-yl}acetic acid |
Molecular Formula |
C10H16O3 |
Molecular Weight |
184.2 |
Purity |
95 |
Origin of Product |
United States |
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